Cas no 1586-91-0 (Triphenylcarbenium hexachloroantimonate)

• Product Name: Triphenylcarbenium hexachloroantimonate
• CAS No: 1586-91-0
• Molecular Formula: C₁₉H₁₅+^.Cl₆Sb-
• Molecular Weight: 577.8004
• MDL: MFCD00013126
• CID: 83810
• PubChem ID: 16688166

Triphenylcarbenium hexachloroantimonate Properties

Names and Identifiers

• Triphenylcarbenium hexachloroantimonate
• Trityl hexachloroantimonate
• Triphenylcarbenium hexachloroantimonate,Trityl hexachloroantimonate
• triphenyl-methyliu(oc-6-11)-hexachloroantimonate(1-)
• Triphenylmethyliumhexachloroantimonat
• triphenylmethyliumhexachloroantomonate
• tritylium hexachloroantimonate
• tritylium,tritylium-hexachloro antimonate (V)
• Tritylium,Tritylium-hexachloroantimonat(V)
• Methylium, triphenyl-, (OC-6-11)-hexachloroantimonate(1-)
• 4-BOC-AMINO-2,2-DIMETHYLBUTYRICACID
• 1586-91-0
• TRIPHENYLCARBENIUMHEXACHLOROANTIMONATE
• DTXSID001318747
• triphenylmethylium hexachlorostibate(V)
• Triphenylmethylium (OC-6-11)-hexachloroantimonate(1-) (1:1)
• FT-0633684
• diphenylmethylbenzene;hexachloroantimony(1-)
• Trityl antimony hexachloride
• Tritylium hexachloroantimonate(V)
• Methylium, triphenyl-, (OC-6-11)-hexachloroantimonate(1-) (1:1)
• EINECS 216-446-6
• DB-043394
• Triphenylmethylium hexachloroantimonate
• Triphenylcarbonium hexachloroantimonate
• Tritylium, hexachloroantimonate(1-)
• NSC 176020
• Trityl hexachloroantimonate(1-)

• MDL： MFCD00013126
• InChIKey： GASWLBDVMZXHOP-UHFFFAOYSA-H
• Inchi： InChI=1S/C19H15.6ClH.Sb/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;;;;;;/h1-15H;6*1H;/q+1;;;;;;;+5/p-6
• SMILES： C1=CC=C(C=C1)[C+](C2=CC=CC=C2)C3=CC=CC=C3.[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Sb+5]
• BRN： 3817547

Computed Properties

• Exact Mass: 573.83400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 573.83430g/mol
• Heavy Atom Count: 26
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 8.84280
• PSA: 0.00000
• Melting Point: 218 °C
• Color/Form: Light brown crystalline powder
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives